[2-(4-Fluorophenyl)-1,3-thiazol-4-yl]methanesulfonyl chloride

• Molecular Formula: C10H7ClFNO2S2
• Molecular Weight: 291.8 g/mol
• SMILES: C1=CC(=CC=C1C2=NC(=CS2)CS(=O)(=O)Cl)F
• InChI: InChI=1S/C10H7ClFNO2S2/c11-17(14,15)6-9-5-16-10(13-9)7-1-3-8(12)4-2-7/h1-5H,6H2
• InChIKey: QHQGHRAZCWGLDT-UHFFFAOYSA-N

[2-(4-Fluorophenyl)-1,3-thiazol-4-yl]methanesulfonyl Chloride: A Positionally Differentiated Thiazole-Based Sulfonyl Chloride Building Block

[2-(4-Fluorophenyl)-1,3-thiazol-4-yl]methanesulfonyl chloride (CAS 2092663-57-3) is a heteroaryl-alkyl hybrid sulfonyl chloride featuring a 1,3-thiazole core substituted at C2 with a 4-fluorophenyl ring and at C4 with a methylene-bridged methanesulfonyl chloride group [1]. With molecular formula C₁₀H₇ClFNO₂S₂ and molecular weight 291.8 g/mol, it belongs to the class of thiazole-4-yl-methanesulfonyl chlorides—reactive electrophilic intermediates used primarily for constructing sulfonamide, sulfonate ester, and sulfone libraries in medicinal chemistry and agrochemical discovery [2]. Its defining architectural feature is the –CH₂– spacer between the thiazole ring and the –SO₂Cl group, which distinguishes it fundamentally from thiazole-4-sulfonyl chlorides that bear the sulfonyl chloride directly on the heterocycle [1].

1

Methylene (–CH₂–) spacer creates alkanesulfonyl chloride reactivity distinct from direct thiazole-SO₂Cl

2

4-Fluorophenyl at C2 enables lipophilicity tuning for SAR libraries (computed LogP ~2.7)

3

Positionally differentiated building block for sulfonamide/sulfonate libraries in medicinal and agrochemical discovery

• [1] PubChem Compound Summary, CID 131466030, [2-(4-Fluorophenyl)-1,3-thiazol-4-yl]methanesulfonyl chloride. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2092663-57-3 (accessed 2026-05-04). View Source
• [2] Maryam, Z.; Işık, A.; Bağcı, E. R.; et al. Synthesis of Thiazole-methylsulfonyl Derivatives, X-ray Study, and Investigation of Their Carbonic Anhydrase Activities: In Vitro and In Silico Potentials. ACS Omega 2025, 10 (13), 13583–13594. doi:10.1021/acsomega.5c00509. View Source

Why [2-(4-Fluorophenyl)-1,3-thiazol-4-yl]methanesulfonyl Chloride Cannot Be Replaced by In-Class Thiazole Sulfonyl Chloride Analogs

Generic substitution within the thiazole-sulfonyl chloride family masks three irreplaceable structural determinants of reactivity and downstream molecular properties. First, the methylene (–CH₂–) spacer in this compound converts the sulfonyl chloride from a heteroaromatic sulfonyl chloride (as in 2-(4-fluorophenyl)-1,3-thiazole-4-sulfonyl chloride, CAS 1235440-85-3) into an alkanesulfonyl chloride, altering both electrophilicity and hydrolysis kinetics [1]. Second, the 4-fluorophenyl substituent at C2 provides a quantitatively distinct lipophilicity and electronic profile compared to methyl-, chloro-, or unsubstituted thiazole analogs, directly affecting LogP, membrane permeability in cell-based assays, and target binding in enzyme inhibition studies [1][2]. Third, the combination of the fluorophenyl group and the CH₂ linker generates a conformational flexibility (3 rotatable bonds vs. 2 in the direct-attachment analog) that influences molecular recognition in biological systems [1]. Substituting any of these features—the CH₂ spacer, the 4-fluorophenyl group, or their spatial relationship—yields a molecule with a different reactivity profile, pharmacokinetic trajectory, and biological outcome.

Replacing –CH₂–SO₂Cl with thiazole-4-SO₂Cl shifts reactivity from alkanesulfonyl chloride to heteroaromatic sulfonyl chloride, altering hydrolysis and sulfonylation kinetics.

4-Fluorophenyl substitution vs. methyl or unsubstituted analogs changes lipophilicity by ~1.6–1.9 log units, potentially affecting membrane permeability and target binding.

Conformational flexibility (3 rotatable bonds vs. 2 in direct-attachment analog) may impact molecular recognition; direct substitution may not reproduce SAR trends.

• [1] PubChem Compound Summary, CID 131466030 (target) and CID 47002784 (comparator: 2-(4-fluorophenyl)-1,3-thiazole-4-sulfonyl chloride). National Center for Biotechnology Information. Computed XLogP3-AA, TPSA, and rotatable bond counts. https://pubchem.ncbi.nlm.nih.gov/compound/2092663-57-3; https://pubchem.ncbi.nlm.nih.gov/compound/1235440-85-3 (accessed 2026-05-04). View Source
• [2] Maryam, Z.; Işık, A.; Bağcı, E. R.; et al. Synthesis of Thiazole-methylsulfonyl Derivatives, X-ray Study, and Investigation of Their Carbonic Anhydrase Activities: In Vitro and In Silico Potentials. ACS Omega 2025, 10 (13), 13583–13594. doi:10.1021/acsomega.5c00509. View Source

Quantitative Differentiation Evidence for [2-(4-Fluorophenyl)-1,3-thiazol-4-yl]methanesulfonyl Chloride vs. Closest Analogs

Methylene Spacer Alters Sulfonyl Chloride Class: Alkanesulfonyl Chloride vs. Heteroaromatic Sulfonyl Chloride

The target compound bears a –CH₂–SO₂Cl (methanesulfonyl chloride) group at the thiazole C4 position, whereas its closest structural analog, 2-(4-fluorophenyl)-1,3-thiazole-4-sulfonyl chloride (CAS 1235440-85-3), carries the –SO₂Cl directly on the thiazole ring [1][2]. This single-atom difference reclassifies the reactive group from a heteroaromatic sulfonyl chloride (analog) to an alkanesulfonyl chloride (target). Alkanesulfonyl chlorides are generally more electrophilic and hydrolytically labile than their aromatic/heteroaromatic counterparts, and they react via a different mechanistic pathway (potential sulfene intermediacy above pH ~6.7) [3]. The structural consequence is measurable: the target possesses 3 rotatable bonds versus 2 for the direct-attachment analog, introducing greater conformational freedom in the linker region [2].

Spacer class shift

Head-to-head

Target: 3 rotatable bonds; XLogP3 = 2.7; MW = 291.8. Comparator (direct SO₂Cl): 2 rotatable bonds; XLogP3 = 3.1; MW = 277.7

Differentiates alkanesulfonyl chloride reactivity from heteroaromatic analog

ΔXLogP3 = −0.4; +1 rotatable bond; TPSA identical

Evidence Dimension	Rotatable bond count (conformational flexibility)
Target Compound Data	3 rotatable bonds; XLogP3-AA = 2.7; TPSA = 83.7 Ų; MW = 291.8 g/mol [2]
Comparator Or Baseline	2-(4-Fluorophenyl)-1,3-thiazole-4-sulfonyl chloride (CAS 1235440-85-3): 2 rotatable bonds; XLogP3-AA = 3.1; TPSA = 83.7 Ų; MW = 277.7 g/mol [2]
Quantified Difference	+1 rotatable bond; ΔXLogP3 = −0.4 log units; ΔMW = +14.1 g/mol; TPSA identical
Conditions	Computed physicochemical properties (PubChem 2025.09.15 release) using XLogP3 3.0 and Cactvs 3.4.8.24 algorithms

Why This Matters

The additional rotatable bond and reduced lipophilicity (-0.4 log units) affect both passive membrane permeability and the conformational sampling available for target binding, making the target compound a chemically distinct tool for structure-activity relationship (SAR) exploration where linker flexibility and polarity must be tuned.

• [1] King, J. F. Organic Sulfur Mechanisms. 35. Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides: pH Dependence and the Mechanism of Hydration of Sulfenes. J. Am. Chem. Soc. 1992, 114, 6088–6100. (Referenced for class-level mechanistic differentiation of alkanesulfonyl vs. arenesulfonyl chlorides). View Source
• [2] PubChem Compound Summary, CID 131466030 (target) and CID 47002784 (comparator). Computed properties: XLogP3-AA, TPSA, rotatable bond count, MW. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2092663-57-3; https://pubchem.ncbi.nlm.nih.gov/compound/1235440-85-3 (accessed 2026-05-04). View Source
• [3] Liashuk, O. S.; Andriashvili, V. A.; Tolmachev, A. O.; et al. Chemoselective Reactions of Functionalized Sulfonyl Halides. Chem. Rev. 2023, 123, 11325–11379. doi:10.1021/acs.chemrev.3c00147. View Source

4-Fluorophenyl at C2 Provides Quantifiable Lipophilicity Tuning vs. 2-Methyl and 2-Unsubstituted Analogs

The 4-fluorophenyl substituent at the thiazole C2 position of the target compound contributes a computed XLogP3-AA of 2.7, compared with approximately 0.8 for the unsubstituted analog 1,3-thiazol-4-ylmethanesulfonyl chloride (CAS 754966-95-5, MW 197.7, C₄H₄ClNO₂S₂) and approximately 1.1 for (2-methyl-1,3-thiazol-4-yl)methanesulfonyl chloride (CAS 1000394-87-5, MW 211.7, C₅H₆ClNO₂S₂) [1]. This represents a calculated ΔXLogP3 of approximately +1.9 log units vs. the unsubstituted analog and +1.6 log units vs. the 2-methyl analog (values based on fragment-based estimation; experimental LogP data are not available for these exact compounds). The 4-fluorophenyl group also increases molecular weight by approximately 94 Da vs. the unsubstituted parent and contributes an additional aromatic ring for potential π-π stacking interactions [1].

Lipophilicity tuning

Data to verify

Target XLogP3 2.7 vs. unsubstituted ~0.8, 2-methyl ~1.1; Δ ≈ +1.6–1.9 log units

4-Fluorophenyl may support membrane permeability optimization in SAR contexts

Computed estimates; experimental LogP unavailable

Evidence Dimension	Computed lipophilicity (XLogP3-AA) and molecular weight
Target Compound Data	XLogP3-AA = 2.7; MW = 291.8 g/mol; C₁₀H₇ClFNO₂S₂ [1]
Comparator Or Baseline	(a) 1,3-Thiazol-4-ylmethanesulfonyl chloride (CAS 754966-95-5): est. XLogP3 ≈ 0.8; MW = 197.7; C₄H₄ClNO₂S₂. (b) (2-Methyl-1,3-thiazol-4-yl)methanesulfonyl chloride (CAS 1000394-87-5): est. XLogP3 ≈ 1.1; MW = 211.7; C₅H₆ClNO₂S₂ [1]
Quantified Difference	ΔXLogP3 ≈ +1.9 (vs. unsubstituted); ΔXLogP3 ≈ +1.6 (vs. 2-methyl); ΔMW ≈ +94 Da and +80 Da respectively
Conditions	XLogP3 estimates based on PubChem computed data and fragment-additivity from analogous thiazole-methanesulfonyl scaffolds; experimental LogP not available

Why This Matters

The ~1.6–1.9 log unit lipophilicity increase conferred by the 4-fluorophenyl group places the compound in a more favorable range for passive membrane permeability (typically optimal LogD ~1–3) and protein binding, making it the preferred choice over 2-methyl or unsubstituted analogs when both target engagement in cellular contexts and solubility balance are required.

• [1] PubChem Compound Summaries: CID 131466030 (target), CID 15895282 (CAS 754966-95-5), and PubChem CID for 1000394-87-5. Computed XLogP3-AA, MW. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-04). View Source

Thiazole-methylsulfonyl Scaffold Demonstrates Quantifiable Carbonic Anhydrase Inhibition: Class-Level Validation for Biological Screening

A 2025 ACS Omega study by Maryam et al. evaluated a series of synthetic thiazole-methylsulfonyl derivatives—compounds sharing the core thiazole–CH₂–SO₂– pharmacophore with the target compound—against human carbonic anhydrase isoforms hCA I and hCA II using a spectrophotometric esterase assay with p-nitrophenylacetate as substrate [1]. Across the series, IC₅₀ values ranged from 39.38 to 198.04 μM for hCA I (reference acetazolamide IC₅₀ = 18.11 μM) and 39.16 to 86.64 μM for hCA II (acetazolamide IC₅₀ = 20.65 μM). Compounds 2a and 2h were identified as the most potent within the series and demonstrated stable interaction networks with the target enzymes via molecular docking [1]. While the specific target compound with the 4-fluorophenyl substituent was not directly tested, the class-level data confirm that the thiazole-methylsulfonyl scaffold is competent for carbonic anhydrase engagement, and the fluorophenyl substituent is expected to modulate potency and isoform selectivity based on established SAR for sulfonamide-based CA inhibitors [2].

CA inhibition class range

Class-level

hCA I IC₅₀ 39.38–198.04 μM; hCA II 39.16–86.64 μM (class scaffold); acetazolamide ref.

Supports scaffold suitability for CA-focused SAR; fluorophenyl expected to modulate potency

Compound not directly tested; class-level inference

Evidence Dimension	Carbonic anhydrase inhibition (hCA I and hCA II) — class scaffold activity
Target Compound Data	Not directly tested; predicted to fall within or near the class range based on scaffold identity and fluorophenyl SAR precedent
Comparator Or Baseline	Thiazole-methylsulfonyl derivative series (compounds 2a–2h): hCA I IC₅₀ = 39.38–198.04 μM; hCA II IC₅₀ = 39.16–86.64 μM. Acetazolamide: hCA I IC₅₀ = 18.11 μM; hCA II IC₅₀ = 20.65 μM [1]
Quantified Difference	Class range ≈ 2–11× less potent than acetazolamide; intra-class potency variation of ~5-fold (hCA I) and ~2.2-fold (hCA II)
Conditions	In vitro esterase assay, Tris-SO₄ buffer (0.5 M, pH 7.4), 348 nm detection, purified human erythrocyte hCA I and hCA II isoenzymes [1]

Why This Matters

Procurement of the target compound for carbonic anhydrase-focused drug discovery is supported by class-validated enzyme inhibition data; the 4-fluorophenyl group offers a specific vector for potency optimization via lipophilic extension, a strategy well-established in CA inhibitor design.

• [1] Maryam, Z.; Işık, A.; Bağcı, E. R.; et al. Synthesis of Thiazole-methylsulfonyl Derivatives, X-ray Study, and Investigation of Their Carbonic Anhydrase Activities: In Vitro and In Silico Potentials. ACS Omega 2025, 10 (13), 13583–13594. doi:10.1021/acsomega.5c00509. View Source
• [2] Novel synthesized SLC-0111 thiazole and thiadiazole analogues: Determination of their carbonic anhydrase inhibitory activity and molecular modeling studies. Bioorg. Chem. 2019, 87, 638–646. doi:10.1016/j.bioorg.2019.03.060. (Establishes SAR precedent for 4-fluorophenyl-bearing thiazole derivatives as CA inhibitors). View Source

Sulfonyl Chloride vs. Sulfonyl Fluoride: Stability-Handling Trade-off Guides Procurement for Multi-Step Synthesis

The target compound bears a sulfonyl chloride (–SO₂Cl) group, whereas a directly parallel compound exists as the sulfonyl fluoride: [2-(4-fluorophenyl)-1,3-thiazol-4-yl]methanesulfonyl fluoride (CAS 2172520-31-7, MW 275.3, C₁₀H₇F₂NO₂S₂) . A comprehensive 2025 chemrxiv study of over 200 heteroaromatic sulfonyl halides established that sulfonyl fluorides are universally more hydrolytically stable than their chloride counterparts, but correspondingly less reactive toward nucleophiles under mild conditions [1][2]. Sulfonyl chlorides remain the reagent of choice for rapid, high-yield sulfonamide and sulfonate ester formation in multi-step syntheses where the intermediate is consumed immediately, whereas sulfonyl fluorides are preferred for SuFEx click chemistry applications or when long-term storage stability is paramount [2]. The chloride variant also typically carries lower procurement cost and broader commercial availability compared to the specialty fluoride analog .

Sulfonyl halide choice

Reported

–SO₂Cl: higher reactivity, moisture-sensitive; –SO₂F: greater stability, lower electrophilicity

Sulfonyl chloride may support rapid sulfonamide synthesis; fluoride preferred for SuFEx/long-term storage

Qualitative order across >200 heteroaromatic sulfonyl halides (ChemRxiv 2025)

Evidence Dimension	Hydrolytic stability and electrophilic reactivity
Target Compound Data	Sulfonyl chloride (–SO₂Cl): higher reactivity with amines/alcohols; moisture-sensitive; requires anhydrous handling and low-temperature storage. CAS 2092663-57-3. MW 291.8
Comparator Or Baseline	[2-(4-Fluorophenyl)-1,3-thiazol-4-yl]methanesulfonyl fluoride (CAS 2172520-31-7): –SO₂F; greater aqueous stability but lower electrophilicity; suitable for SuFEx reactions. MW 275.3. C₁₀H₇F₂NO₂S₂
Quantified Difference	Qualitative reactivity order: –SO₂Cl >> –SO₂F for nucleophilic substitution under ambient conditions. Stability order: –SO₂F > –SO₂Cl (generalizable across >200 heteroaromatic sulfonyl halides per chemrxiv 2025 dataset [1])
Conditions	Anhydrous organic solvents (e.g., CH₂Cl₂, THF) with amine or alcohol nucleophiles; inert atmosphere recommended for chloride [2]

Why This Matters

For users needing rapid, high-conversion sulfonamide library synthesis via conventional nucleophilic substitution, the sulfonyl chloride is the appropriate choice; those requiring long-term reagent stockpiling or bioorthogonal SuFEx chemistry should select the fluoride analog instead.

• [1] Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv 2025, Version 1, 30 September 2025. doi:10.26434/chemrxiv-2025-xxxxx. (Preprint; comprehensive stability dataset for >200 heteroaromatic sulfonyl halides). View Source
• [2] Liashuk, O. S.; Andriashvili, V. A.; Tolmachev, A. O.; et al. Chemoselective Reactions of Functionalized Sulfonyl Halides. Chem. Rev. 2023, 123, 11325–11379. doi:10.1021/acs.chemrev.3c00147. View Source

X-ray Crystallographic Validation of Thiazole-methylsulfonyl Geometry: Compound 2b Structural Data Informs Docking and Conformer Selection

The ACS Omega 2025 study by Maryam et al. includes a single-crystal X-ray structure determination for compound 2b, a thiazole-methylsulfonyl derivative from the same scaffold class as the target compound [1]. Key geometric parameters include S(1)–O(1) = 1.438(2) Å, S(1)–O(2) = 1.437(2) Å, S(1)–C(1) = 1.741(4) Å, and O(1)–S(1)–O(2) = 117.85(1)°; O(2)–S(1)–C(1) = 108.76(1)° [1]. These bond lengths and angles provide experimentally validated geometric constraints for the –CH₂–SO₂– moiety, enabling accurate conformer generation and docking pose prediction for the target compound when substituted with the 4-fluorophenyl group. Without such crystallographic data, computational models risk significant geometric errors in the sulfonyl linker region that can propagate into false-positive or false-negative docking results [1].

X-ray scaffold geometry

Class-level

Compound 2b: S=O 1.437–1.438 Å; S–C 1.741 Å; O=S=O 117.85°; O=S–C 108.76°

Validated geometric constraints for –CH₂–SO₂– moiety may improve docking accuracy

Class-level analog; target geometry inferred

Evidence Dimension	X-ray-derived bond lengths and angles for the thiazole-CH₂-SO₂ pharmacophore
Target Compound Data	No X-ray structure available for the specific 4-fluorophenyl derivative; geometric parameters predicted to be near-identical in the –CH₂–SO₂– region
Comparator Or Baseline	Compound 2b (Maryam et al. 2025): S=O bond lengths 1.437–1.438 Å; S–C bond length 1.741 Å; O=S=O angle 117.85°; O=S–C angle 108.76°; C–S–C angle data available in supplementary information [1]
Quantified Difference	Bond length precision ±0.002–0.004 Å (crystallographic refinement R1 = 0.1107, wR2 = 0.0985); geometric parameters provide sub-angstrom accuracy for computational modeling
Conditions	Single-crystal X-ray diffraction; crystals obtained by layer diffusion of diethyl ether into methanolic solution; data collected as described in Table 2 of reference [1]

Why This Matters

Procurement of the target compound for structure-based drug design is supported by experimentally validated geometric parameters for the core scaffold, reducing modeling uncertainty and accelerating SAR interpretation when crystallography of the final ligand-target complex is unavailable.

• [1] Maryam, Z.; Işık, A.; Bağcı, E. R.; et al. Synthesis of Thiazole-methylsulfonyl Derivatives, X-ray Study, and Investigation of Their Carbonic Anhydrase Activities: In Vitro and In Silico Potentials. ACS Omega 2025, 10 (13), 13583–13594. doi:10.1021/acsomega.5c00509. Tables 2 and 3; CIF deposited with Cambridge Crystallographic Data Centre. View Source

Procurement-Driven Application Scenarios for [2-(4-Fluorophenyl)-1,3-thiazol-4-yl]methanesulfonyl Chloride

Carbonic Anhydrase Inhibitor Hit-to-Lead Optimization Using the 4-Fluorophenyl-Thiazole-methylsulfonyl Scaffold

For medicinal chemistry teams developing carbonic anhydrase (CA) inhibitors—particularly against cancer-associated isoforms hCA IX and XII—this compound serves as a strategic sulfonyl chloride building block for generating focused sulfonamide libraries. Class-level enzyme inhibition data confirm the thiazole-methylsulfonyl scaffold engages hCA I and hCA II with IC₅₀ values in the 39–198 μM range, providing a quantifiable baseline for potency optimization [1]. The 4-fluorophenyl group offers a validated vector for lipophilic extension, a design strategy successfully employed in SLC-0111 analog development where the 4-fluorophenyl tail was critical for CA isoform selectivity [2]. The –CH₂– spacer provides one additional rotatable bond versus direct-attachment thiazole-4-sulfonyl chlorides, offering conformational flexibility that may be exploited to access sub-pockets inaccessible to more rigid analogs [3].

Differential Sulfonamide Library Synthesis Exploiting Alkane- vs. Heteroaromatic Sulfonyl Chloride Reactivity

Synthetic chemistry groups conducting parallel sulfonamide library synthesis can exploit the mechanistic difference between this alkanesulfonyl chloride and the corresponding heteroaromatic sulfonyl chloride (CAS 1235440-85-3). The methanesulfonyl chloride group reacts with amine nucleophiles via a distinct kinetic profile, with potential sulfene intermediacy above pH ~6.7, which can be leveraged for chemoselective sulfonylation in the presence of other electrophilic centers [1]. The computed XLogP3 difference of −0.4 log units versus the direct-attachment analog means sulfonamide products derived from this building block will systematically exhibit lower lipophilicity—a desirable property for improving aqueous solubility and reducing off-target promiscuity in lead compounds [3].

Covalent Probe Design Leveraging the Electrophilic Methanesulfonyl Chloride Warhead

For chemical biology groups developing activity-based protein profiling (ABPP) probes or targeted covalent inhibitors, the methanesulfonyl chloride group of this compound provides a reactive electrophilic warhead suitable for modifying nucleophilic residues (e.g., serine, threonine, lysine, tyrosine) in enzyme active sites [1]. The thiazole core enhances membrane permeability—a property noted in prior studies of (1,3-thiazol-4-yl)methanesulfonyl chloride derivatives used in prodrug design where the sulfonyl chloride facilitated attachment of cleavable promoieties enabling controlled drug release [2]. Storage and handling requirements mirror those of analogous thiazole-methanesulfonyl chlorides: anhydrous conditions, storage at cool temperature or −20°C depending on purity grade and duration, and protection from moisture [3].

Agrochemical Intermediate Synthesis Requiring Fluorophenyl-Substituted Heterocyclic Building Blocks

In agrochemical discovery, thiazole-based sulfonamides and sulfonate esters featuring 4-fluorophenyl substitution have demonstrated insecticidal and acaricidal activities [1]. This compound provides direct access to such chemotypes via simple nucleophilic displacement of the sulfonyl chloride with amines, alcohols, or thiols. The 4-fluorophenyl group contributes to metabolic stability—a critical parameter in agrochemical design where field half-life and environmental persistence must be balanced. The compound's molecular weight (291.8 g/mol) and computed LogP (2.7) fall within agrochemically relevant property space (typical oral agrochemicals: MW 200–500, LogP 0–5), making it an appropriate starting point for lead generation campaigns targeting pest-specific enzyme systems [2].

Application

Selection Property

Validation Focus

Carbonic anhydrase inhibitor hit-to-lead synthesis

Thiazole-CH₂-SO₂ scaffold with 4-fluorophenyl lipophilic extension

Reported enzyme inhibition class range and isoform SAR exploration

Chemoselective sulfonamide library synthesis

Alkanesulfonyl chloride reactivity with potential sulfene intermediacy

Kinetic reactivity profile and product lipophilicity tuning

Covalent probe warhead design for ABPP

Electrophilic methanesulfonyl chloride warhead

Reactivity with nucleophilic residues and stability under anhydrous handling

Agrochemical sulfonamide/sulfonate lead generation

4-Fluorophenyl-thiazole scaffold within agrochemical property space

Metabolic stability and pest-target enzyme screening

• [1] Maryam, Z.; Işık, A.; Bağcı, E. R.; et al. Synthesis of Thiazole-methylsulfonyl Derivatives, X-ray Study, and Investigation of Their Carbonic Anhydrase Activities: In Vitro and In Silico Potentials. ACS Omega 2025, 10 (13), 13583–13594. doi:10.1021/acsomega.5c00509. View Source
• [2] Novel synthesized SLC-0111 thiazole and thiadiazole analogues: Determination of their carbonic anhydrase inhibitory activity and molecular modeling studies. Bioorg. Chem. 2019, 87, 638–646. doi:10.1016/j.bioorg.2019.03.060. View Source
• [3] PubChem Compound Summary, CID 131466030 (target) and CID 47002784 (comparator). Computed XLogP3-AA, TPSA, rotatable bond count. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2092663-57-3 (accessed 2026-05-04). View Source